Cas no 6068-62-8 (Fumaraldehyde bis(dimethyl acetal))

• Product Name: Fumaraldehyde bis(dimethyl acetal)
• CAS No: 6068-62-8
• MF: C₈H₁₆O₄
• MW: 176.210243225098
• MDL: MFCD00075507
• CID: 530010
• PubChem ID: 87570101
• Update Time: 2025-08-05

Fumaraldehyde bis(dimethyl acetal) Chemical and Physical Properties

Names and Identifiers

• (E)-1,1,4,4-tetramethoxybut-2-ene
• Fumaraldehyde Bis(dimethyl Acetal)
• 1,1,4,4-Tetramethoxy-trans-2-butene
• Fumaraldehyde bis(dimethylacetal), 90%
• 2-Butenedial bis(dimethyl acetal)
• trans-1,1,4,4-Tetramethoxy-2-butene
• Fumaraldehyde bis(dimethyl acetal), 95%
• F0329
• D90660
• starbld0003038
• SCHEMBL1679775
• (2E)-1,1,4,4-tetramethoxybut-2-ene
• CS-0357322
• SCHEMBL3989087
• AKOS015913624
• 6068-62-8
• MFCD00075507
• DTXSID70421182
• LS-13522
• Fumaraldehyde bis(dimethyl acetal)

• MDL： MFCD00075507
• Inchi： 1S/C8H16O4/c1-9-7(10-2)5-6-8(11-3)12-4/h5-8H,1-4H3/b6-5+
• InChI Key： ZFGVCDSFRAMNMT-AATRIKPKSA-N
• SMILES： O(C)C(/C=C/C(OC)OC)OC

Computed Properties

• Exact Mass: 176.10500
• Monoisotopic Mass: 176.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.2
• Topological Polar Surface Area: 36.9

Experimental Properties

• Color/Form: Not determined
• Density: 1.01 g/mL at 25 °C(lit.)
• Boiling Point: 100-103 °C/15 mmHg(lit.)
• Flash Point: Fahrenheit: 176 ° f < br / > Celsius: 80 ° C < br / >
• Refractive Index: n20/D 1.428(lit.)
• PSA: 36.92000
• LogP: 0.78040
• Solubility: Not determined

Fumaraldehyde bis(dimethyl acetal) Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 38
• FLUKA BRAND F CODES：9-23
• Hazardous Material Identification：
• Risk Phrases：R38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents

Additional information on Fumaraldehyde bis(dimethyl acetal)

Introduction to Fumaraldehyde bis(dimethyl acetal) (CAS No. 6068-62-8)

Fumaraldehyde bis(dimethyl acetal), with the chemical formula CAS No. 6068-62-8, is a versatile compound widely utilized in the field of organic synthesis and industrial applications. This acetal derivative of fumaraldehyde exhibits unique chemical properties that make it valuable in various chemical processes, particularly in the synthesis of fine chemicals and pharmaceutical intermediates.

The compound is formed by the reaction between fumaraldehyde and dimethyl alcohol, resulting in a stable acetal structure that enhances its reactivity and solubility. The use of dimethyl acetal groups provides the molecule with enhanced stability under various conditions, making it suitable for a broad range of applications where thermal and chemical stability are crucial.

In recent years, Fumaraldehyde bis(dimethyl acetal) has gained significant attention in the pharmaceutical industry due to its role as a key intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its structural properties allow for efficient functionalization, enabling the development of novel drug candidates with improved pharmacological profiles. For instance, researchers have explored its utility in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs), where its acetal moiety facilitates the introduction of various pharmacophores.

Moreover, the compound has been investigated for its potential applications in agrochemicals. The stability and reactivity of Fumaraldehyde bis(dimethyl acetal) make it an excellent candidate for synthesizing complex molecules that exhibit herbicidal and pesticidal properties. Recent studies have demonstrated its effectiveness in developing environmentally friendly agrochemicals that minimize ecological impact while maintaining high efficacy.

The industrial significance of this compound is further highlighted by its role in polymer chemistry. As a precursor to various monomers, it contributes to the synthesis of polymers with tailored properties. These polymers find applications in coatings, adhesives, and specialty materials, where precise control over molecular weight and architecture is essential.

From an environmental perspective, the use of Fumaraldehyde bis(dimethyl acetal) aligns with sustainable chemistry principles. Its biodegradability and low toxicity profile make it an attractive alternative to traditional synthetic reagents. This aligns with global efforts to develop greener chemical processes that reduce environmental footprints without compromising on performance.

The compound's versatility extends to catalysis, where it serves as a ligand or co-catalyst in various organic transformations. Its ability to stabilize reactive intermediates and facilitate asymmetric synthesis has been explored in detail by researchers aiming to develop enantioselective catalysts for pharmaceutical applications. These advancements underscore the importance of Fumaraldehyde bis(dimethyl acetal) in driving innovation across multiple scientific disciplines.

In conclusion, Fumaraldehyde bis(dimethyl acetal) (CAS No. 6068-62-8) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, polymer chemistry, and catalysis. Its unique structural features and chemical properties make it indispensable in modern synthetic chemistry. As research continues to uncover new uses for this compound, its importance is likely to grow even further, contributing to advancements that benefit industries worldwide.